![molecular formula C15H18O5 B1200175 8-[(2R)-2,3-dihydroxy-3-methylbutyl]-7-methoxychromen-2-one](/img/structure/B1200175.png)
8-[(2R)-2,3-dihydroxy-3-methylbutyl]-7-methoxychromen-2-one
Overview
Description
8-[(2R)-2,3-dihydroxy-3-methylbutyl]-7-methoxychromen-2-one is a natural product found in Heracleum candicans with data available.
Scientific Research Applications
Metabolic Conversion Studies
A study focused on the metabolic conversion of isoxanthohumol, a major hop prenylflavanone in beer, which resulted in the production of oxygenated metabolites, including diastereomeric pairs of (2S)- and (2R)-7,4′-dihydroxy-5-methoxy-8-(2,3-dihydroxy-3-methylbutyl)-flavanones. This research contributes to understanding the metabolic fates of isoxanthohumol in mammalian systems (Kim et al., 2019).
Antimalarial Activity
Another study synthesized analogues of a drug compound, evaluating them for antimalarial activity. One of the analogues demonstrated both higher activity and lower toxicity compared to the parent compound (Lamontagne et al., 1989).
Isolation from Natural Sources
Compounds similar to 8-[(2R)-2,3-dihydroxy-3-methylbutyl]-7-methoxychromen-2-one have been isolated from natural sources such as Phlojodicarpus sibiricus. The isolated coumarins, phlojodicarpin, and isophlojodicarpin, contribute to the understanding of natural coumarin derivatives (Gantimur & Semenov, 2004).
Synthesis and Pharmacological Activity
A series of O-aminoalkyl substituted 7-hydroxycoumarins were synthesized and evaluated for antibacterial and anticancer toxicity, demonstrating the potential of structurally similar compounds in pharmaceutical applications (Trykowska Konc et al., 2011).
Structural Analysis
In another study, the structure of a coumarin ring system isolated from Muraya paniculata was analyzed, highlighting the importance of structural analysis in understanding the properties of such compounds (Julaeha et al., 2010).
properties
Product Name |
8-[(2R)-2,3-dihydroxy-3-methylbutyl]-7-methoxychromen-2-one |
|---|---|
Molecular Formula |
C15H18O5 |
Molecular Weight |
278.3 g/mol |
IUPAC Name |
8-[(2R)-2,3-dihydroxy-3-methylbutyl]-7-methoxychromen-2-one |
InChI |
InChI=1S/C15H18O5/c1-15(2,18)12(16)8-10-11(19-3)6-4-9-5-7-13(17)20-14(9)10/h4-7,12,16,18H,8H2,1-3H3/t12-/m1/s1 |
InChI Key |
KGGUASRIGLRPAX-GFCCVEGCSA-N |
Isomeric SMILES |
CC(C)([C@@H](CC1=C(C=CC2=C1OC(=O)C=C2)OC)O)O |
SMILES |
CC(C)(C(CC1=C(C=CC2=C1OC(=O)C=C2)OC)O)O |
Canonical SMILES |
CC(C)(C(CC1=C(C=CC2=C1OC(=O)C=C2)OC)O)O |
Pictograms |
Environmental Hazard |
synonyms |
meranzin hydrate |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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